Cas no 24330-52-7 (1,3-Butanedithiol)

1,3-Butanedithiol Properties

Names and Identifiers

• 1,3-Butanedithiol
• butane-1,3-dithiol
• 1,3-Butanebisthiol
• 1,3-butylene dithioglycol
• 1,3-Dimercaptobutane
• 1,3-dithiolbutane
• Butan-1,3-dithiol
• FEMA No. 3529
• UNII-85VJA9KBCH
• +Expand

• InChIKey： XMEPRJBZFCWFKN-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H10S2/c1-4(6)2-3-5/h4-6H,2-3H2,1H3
• SMILES： SCCC(S)C

Computed Properties

• Exact Mass: 122.02200

Experimental Properties

• LogP: 1.62460
• PSA: 77.60000
• Refractive Index: n20/D 1.522(lit.)
• Boiling Point: 125 ºC (31 Torr)
• Melting Point: -53.9°C (estimate)
• Flash Point: 65.6±0.0 ºC,
• FEMA: 3529 | 1,3-BUTANEDITHIOL
• Solubility: Slightly soluble (1.3 g/l) (25 º C),
• Density: 0.993±0.06 g/cm3 (20 ºC 760 Torr),

1,3-Butanedithiol Security Information

• WGK Germany：3

1,3-Butanedithiol Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%